1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine

• IUPAC Name: 1-(4-ethylsulfonyl-2-fluorophenyl)piperazine
• InChI: InChI=1S/C12H17FN2O2S/c1-2-18(16,17)10-3-4-12(11(13)9-10)15-7-5-14-6-8-15/h3-4,9,14H,2,5-8H2,1H3
• InChI Key: ZGXFBHQTAPXKIK-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC(=C(C=C1)N2CCNCC2)F
• Molecular Formula: C12H17FN2O2S
• Molecular Weight: 272.34 g/mol

Description

The compound "1-[4-(Ethylsulphonyl)-2-fluorophenyl]piperazine" is a derivative of piperazine, which is a chemical structure of interest in medicinal chemistry due to its potential therapeutic applications. Piperazine derivatives are known to interact with various biological targets, including the dopamine transporter (DAT) and sigma receptors, which are implicated in conditions such as cocaine abuse and other neurological disorders .

Synthesis Analysis

The synthesis of piperazine derivatives often involves multi-step chemical reactions that yield compounds with high affinity for specific biological targets. For instance, the synthesis of phenyl-substituted piperazines with potential as cocaine abuse therapeutic agents involves the creation of optically pure compounds that exhibit selectivity for DAT over the serotonin transporter (SERT) . Similarly, the synthesis of sigma receptor ligands involves fluoride displacement on a bismethanesulfonate salt precursor, followed by purification steps to achieve high radio

Mechanism of Action

The mechanism of action of piperazine derivatives generally depends on their specific biological or chemical application. For instance, in the context of medicinal chemistry, piperazine is used as a strong anthelmintic, and its mechanism of action involves paralyzing parasites, allowing the host body to easily remove or expel the invading organism.

Future Directions

Piperazine ranks as the third most common nitrogen heterocycle in drug discovery, and it is the key component of several blockbuster drugs. Despite its wide use in medicinal chemistry, the structural diversity of piperazines is limited. Recently, major advances have been made in the C–H functionalization of the carbon atoms of the piperazine ring. This opens up new possibilities for the development of novel piperazine derivatives with enhanced properties and functionalities.

Synthesis routes and methods

Procedure details

To 2.0 mmol 4-ethanesulfonyl-1,2-difluoro-benzene in 5 ml N,N-dimethylacetamide was added 5.6 mmol piperazine and the mixture was heated at 80° C. for 45 min. The mixture was then concentrated in vacuo to afford the title compound. MS (m/e): 273.0 (M+H+, 100%)